Cas no 63647-64-3 (4-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride)

• Product Name: 4-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride
• CAS No: 63647-64-3
• MF: C₇H₄ClF₃O₄S₂
• MW: 308.682469367981
• MDL: MFCD11875871
• CID: 1654892
• PubChem ID: 61728613
• Update Time: 2025-04-21

4-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[(trifluoromethyl)sulfonyl]-
• 4-(trifluoromethylsulfonyl)benzenesulfonyl chloride
• AKOS010998382
• 4-[(Trifluoromethyl)sulfonyl]benzenesulfonyl chloride
• SY160102
• 4-[(Trifluoromethyl)sulfonyl]-1-benzenesulfonyl Chloride
• C7H4ClF3O4S2
• SCHEMBL1156438
• 4-((Trifluoromethyl)sulfonyl)benzenesulfonyl chloride
• 4-(Trifluoromethanesulfonyl)benzene-1-sulfonyl chloride
• C77510
• MFCD11875871
• 4-((Trifluoromethyl)sulfonyl)benzenesulfonylchloride
• CS-0139503
• EN300-156603
• 63647-64-3
• 4-trifluoromethanesulfonylbenzene-1-sulfonyl chloride
• DTXSID80734275
• 4-Trifluoromethanesulfonylbenzene-1-sulfonyl Chloride

• MDL： MFCD11875871
• Inchi： 1S/C7H4ClF3O4S2/c8-17(14,15)6-3-1-5(2-4-6)16(12,13)7(9,10)11/h1-4H
• InChI Key： PGNBXFXYMQFHLQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 307.91922
• Monoisotopic Mass: 307.9191631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides